BENGHE Foundational & Exploratory

Check Availability & Pricing

2,4-Difluoroaniline Hydrochloride: Technical
Safety & Application Guide

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 2,4-Difluoroaniline hydrochloride
CAS No.: 57491-43-7
Cat. No.: B1259902
Get Quote
. J

Part 1: Executive Summary & Chemical Identity
The "Hidden" Reagent

2,4-Difluoroaniline hydrochloride is a critical, yet often transient, intermediate in the
synthesis of fluorinated pharmaceuticals (e.g., antifungal triazoles, salicylic acid derivatives).
Unlike its free base counterpart—a volatile liquid—the hydrochloride salt is a stable solid, often
generated in situ or isolated to improve storage stability and handling safety.

Crucial Distinction: Most commercial catalogs list the Free Base (CAS 367-25-9). The
hydrochloride salt does not have a widely established separate CAS number in public
commodity registries. This guide addresses the specific properties and handling of the HCI salt
form, extrapolating toxicological data from the parent aniline where necessary.

Chemical Identity Table[1]
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Parameter Free Base (Parent) Hydrochloride Salt (Target)

Not Assigned (Ref.[1] Parent
CAS Number 367-25-9

367-25-9)
Formula CeHsF2N CeHsF2N[1][2][3][4][5][6] - HCI
Molecular Weight 129.11 g/mol 165.57 g/mol
Physical State Liquid (Pale yellow/brown) solid (White to off-white
crystalline)
Melting Point -7.5°C >200 °C (Decomposes)
Solubility Lipophilic (Org. solvents) Hydrophilic (Water, Methanol)
Acidity (pKa) ~3.5 (Conjugate acid) Strongly Acidic in solution

Part 2: Hazard Identification & Toxicology (The Core
SDS)

Danger: Do not let the solid state of the hydrochloride salt lull you into complacency. Upon
contact with physiological pH (mucous membranes, blood), it dissociates to release the toxic
free aniline.

Acute Toxicity Mechanisms

o Methemoglobinemia (Primary Hazard): Like all anilines, 2,4-difluoroaniline is bioactivated in
the liver (via CYP450) to an N-hydroxylamine species. This metabolite oxidizes ferrous
hemoglobin (Fe2*) to ferric methemoglobin (Fe3*), which cannot transport oxygen.

o Symptom:[6][7] Cyanosis (blue skin/lips), chocolate-brown blood, dizziness, hypoxia.

o Corrosivity: The hydrochloride moiety makes the salt acidic. Inhalation of dust causes severe
irritation or chemical burns to the respiratory tract, unlike the mere irritation caused by the

free base vapor.

GHS Classification (Derived)
o Acute Toxicity (Oral/Dermal/Inhalation): Category 3 (Toxic).[3][8]
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» Skin Corrosion/Irritation: Category 2 (Causes skin irritation).
o Serious Eye Damage: Category 1 (Risk of serious damage due to acidity).

e STOT - Repeated Exposure: Category 2 (Blood/Hematopoietic system).

Metabolic Activation Pathway (Visualization)
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Figure 1: Mechanism of Aniline-Induced Methemoglobinemia. The N-hydroxylamine metabolite
cycles continuously, meaning a small dose can oxidize a large amount of hemoglobin.

Part 3: Safe Handling & Storage Protocols
Engineering Controls

o Powder Handling: The HCI salt is a fine dust. Never weigh this on an open bench. Use a
static-free powder hood or a glovebox.

e Ventilation: Minimum 10 air changes per hour (ACH) in the lab.

Personal Protective Equipment (PPE) Matrix
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Body Part Recommendation Scientific Rationale
While the salt is polar, skin
moisture can liberate the

Double Nitrile (0.11 mm + 0.11  lipophilic free base, which

Hands

mm)

permeates latex rapidly. Nitrile
offers >480 min breakthrough
time.

Respiratory

P3/ N100 Particulate

Respirator

Essential if handling outside a
hood. The dust is both toxic

(aniline) and corrosive (HCI).

Eyes

Chemical Goggles

Safety glasses are insufficient
against acidic dust that can
dissolve in tear fluid to form

hydrochloric acid.

Storage & Stability

e Hygroscopic Nature: The HCI salt will absorb atmospheric moisture, becoming sticky and

potentially hydrolyzing.

» Condition: Store under inert gas (Argon/Nitrogen) in a desiccator.

¢ Incompatibility: Keep away from strong bases (liberates toxic free base vapor) and oxidizers.

Part 4: Synthesis & Quality Control

Researchers often synthesize the salt from the commercial free base to ensure stoichiometry in

subsequent coupling reactions.

Protocol: Preparation of 2,4-Difluoroaniline HCI[10][11]

 Dissolution: Dissolve 10 mmol of 2,4-Difluoroaniline (liquid) in 20 mL of anhydrous diethyl

ether or 1,4-dioxane.

 Acidification: Cool to 0°C. Slowly add 11 mmol of 4M HCI in dioxane (or bubble dry HCI gas)

under stirring.
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» Precipitation: The white hydrochloride salt will precipitate immediately.

e |solation: Filter under Argon (Schlenk filtration preferred to avoid moisture). Wash with cold
ether.

e Drying: Vacuum dry at 40°C for 4 hours.

Quality Control Parameters

¢ IH NMR (DMSO-de): Look for the disappearance of the broad NH:z singlet (approx 5.0 ppm)
and appearance of a broad NHs™* signal (8.0-10.0 ppm).

o Elemental Analysis: Critical to confirm complete salt formation (check Cl % theoretical:
~21.4%).

Synthesis Workflow Diagram
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Figure 2: Synthetic pathway from nitro-precursor to the stable hydrochloride salt.

Part 5: Emergency Response
First Aid (Self-Validating)

» Inhalation: Move to fresh air. Alert: If lips turn blue (cyanosis), administer oxygen
immediately. Do not wait for unconsciousness.[7]

¢ Skin Contact: Wash with soap and water for 15 minutes. Do not use alcohol (increases
absorption of the free base).
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» Antidote: Methylene Blue (1-2 mg/kg IV) is the specific antidote for methemoglobinemia.
Keep this in the hospital protocol file if working with >10g quantities.

Spill Management

¢ Evacuate: Dust hazard.

e Neutralize: Cover spill with a mixture of sand and weak base (sodium carbonate) to
neutralize acidity.

» Clean: Scoop into a hazardous waste container. Do not dry sweep (aerosolization risk).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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